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"179463-17-3
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InChI=1S/C52H88N10O15.2C2H4O2/c1-5-28(2)24-29(3)12-10-8-6-7-9-11-13-39(69)56-34-26-38(68)46(55-22-21-54)60-50(75)43-37(67)19-23-61(43)52(77)41(36(66)18-20-53)58-49(74)42(45(71)44(70)31-14-16-32(64)17-15-31)59-48(73)35-25-33(65)27-62(35)51(76)40(30(4)63)57-47(34)72;2*1-2(3)4/h14-17,28-30,33-38,40-46,55,63-68,70-71H,5-13,18-27,53-54H2,1-4H3,(H,56,69)(H,57,72)(H,58,74)(H,59,73)(H,60,75);2*1H3,(H,3,4)/t28?,29?,30-,33-,34+,35+,36-,37+,38+,40+,41+,42+,43?,44+,45+,46+;;/m1../s1
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Caspofungin is an antifungal compound that is classified as an echinocandin, as it acts by noncompetititvely inhibiting the enzyme 1,3-β glucan synthase and preventing the synthesis of glucan in the fungal cell wall. It is effective against disseminated or invasive aspergillosis and candidiasis in mice. Caspofungin has a 50% minimum effective concentration against Aspergillus spp. of 0.015 µg/ml. It does not antagonize other antifungal compounds, like amphotericin B, and, in some cases, may show additive or synergistic activity.
Caspofungin is a semisynthetic derivative of pneumo-candin Bo, a lipopeptide fermentation product derived from the fungus Glarea lozoyensis. Caspofungin constitutes the first in a new class of agents, the echinocandins, classified as a β-(1,3)-d-glucan synthase inhibitor. Caspofungin is a potent noncompetitive inhibitor of the synthesis of gluca...
